Cobalt

• CAS No.: 7440-48-4
• Product Name: Cobalt
• Molecular Formula: Co
• Molecular Weight: 58.93319 g/mol
• IUPAC Name: cobalt
• Standard InChI: InChI=1S/Co
• Standard InChIKey: GUTLYIVDDKVIGB-UHFFFAOYSA-N
• SMILES: [Co]
• Canonical SMILES: [Co]
• Boiling Point: 5198 °F at 760 mm Hg (NTP, 1992); 2,927 °C; 2870 °C; 5612°F
• Colorform: Gray metal, hexagonal or cubic; Silvery bluish-white metal; Gray, hard, magnetic, ductile, somewhat malleable metal; Steel-gray, shining, hard, ductile; Face centered cubic above approximately 417 °C
• Density: 8.9 at 68 °F (NTP, 1992); 8.9 g/cu m at 20 °C; 8.9 g/cm³; 8.92
• Melting Point: 2723 °F (NTP, 1992); 1,495 °C; 1493 °C; 2719°F
• Physical Description: Cobalt appears as a black powder.; DryPowder; DryPowder, OtherSolid; OtherSolid; WetSolid; SILVER-GREY POWDER.; Odorless, silver-gray to black solid.
• Description: Cobalt is a naturally occurring element found in rocks, soil, water, plants, and animals. Cobalt is used to produce alloys used in the manufacture of aircraft engines, magnets, grinding and cutting tools, artificial hip and knee joints. Cobalt compounds are also used to color glass, ceramics and paints, and used as a drier for porcelain enamel and paints. Radioactive cobalt is used for commercial and medical purposes. 60Co (read as cobalt sixty) is used for sterilizing medical equipment and consumer products, radiation therapy for treating cancer patients, manufacturing plastics, and irradiating food. 57Co is used in medical and scientific research. It takes about 5. 27 years for half of 60Co to give off its radiation and about 272 days for 57Co; this is called the half-life.; Cobalt is an element with atomic symbol Co, atomic number 27, and atomic weight 58.93.; Cobalt appears as a black powder.
• Shelf Life: Stable under recommended storage conditions.; Corrodes readily in air.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); Soluble in dilute acids; Readily soluble in dilute nitric acid; Solubility in water: none; Insoluble
• Synonyms: Cobalt; Cobalt 59; Cobalt-59
• Vapor Pressure: 0 mm Hg at 68 °F (NTP, 1992); 1 Pa at 1517 °C, 10 Pa at 1687 °C, 100 Pa at 1982 °C, 1 kPa at 2150 °C; 0 mmHg (approx)
• PubChem Compound: 104730
• Last Modified: Nov 11 2021